Cas no 889945-79-3 (4-Chloroimidazo[5,1-f][1,2,4]triazine)

• Product Name: 4-Chloroimidazo[5,1-f][1,2,4]triazine
• CAS No: 889945-79-3
• MF: C₅H₃ClN₄
• MW: 154.557118654251
• CID: 714334
• PubChem ID: 45480448
• Update Time: 2025-04-19

4-Chloroimidazo[5,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• 4-Chloroimidazo[5,1-f][1,2,4]triazine
• 4-Chloroimidazo[1,5-f][1,2,4]triazine
• SCHEMBL179557
• DTXSID80670381
• AMY25875
• 889945-79-3
• CS-0054774
• P10556
• PB31030
• 4-CHLOROIMIDAZO[4,3-F][1,2,4]TRIAZINE
• AKOS006286228
• 4-Chloroimidazo[5,1-f][1,2,4]triazin

• MDL： MFCD08166405
• Inchi： 1S/C5H3ClN4/c6-5-4-1-7-3-10(4)9-2-8-5/h1-3H
• InChI Key： YQKLYTZVBRYCJW-UHFFFAOYSA-N
• SMILES： ClC1C2=CN=CN2N=CN=1

Computed Properties

• Exact Mass: 154.00500
• Monoisotopic Mass: 154.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.716
• Refractive Index: 1.791
• PSA: 43.08000
• LogP: 0.77770